4-(1-Aminoethyl)-2-tert-butylphenol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• SMILES: CC(C1=CC(=C(C=C1)O)C(C)(C)C)N
• InChI: InChI=1S/C12H19NO/c1-8(13)9-5-6-11(14)10(7-9)12(2,3)4/h5-8,14H,13H2,1-4H3
• InChIKey: NWWDVBRPNXDWAX-UHFFFAOYSA-N

4-(1-Aminoethyl)-2-tert-butylphenol: Core Identity and Procurement Baseline for the Chiral Aminoalkylphenol Building Block

4-(1-Aminoethyl)-2-tert-butylphenol (CAS 1490093-76-9) is a chiral, bifunctional aminoalkylphenol building block with molecular formula C12H19NO and molecular weight 193.28 g/mol [1]. Its structure combines a phenolic hydroxyl group, a primary amine on a chiral 1-aminoethyl side chain at the para position, and a sterically demanding ortho-tert-butyl substituent. The molecule possesses one undefined stereocenter and is typically supplied as the racemate at ≥95% purity . Computed descriptors include XLogP3-AA = 2.5, topological polar surface area (TPSA) = 46.3 Ų, two hydrogen bond donors, and two hydrogen bond acceptors [1]. These features place the compound at the intersection of chiral amine chemistry, hindered phenol chemistry, and bifunctional ligand/catalyst precursor design.

Chiral racemate building block

Bifunctional: phenol & primary amine

Sterically hindered ortho-tBu

Supports ligand/catalyst precursor design

• [1] PubChem Compound Summary for CID 82263791, 4-(1-Aminoethyl)-2-tert-butylphenol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1490093-76-9 (accessed 2026-05-02). View Source

Why 4-(1-Aminoethyl)-2-tert-butylphenol Cannot Be Interchanged with Simpler Aminoalkylphenol Analogs

Substituting 4-(1-aminoethyl)-2-tert-butylphenol with the non-tert-butylated parent compound 4-(1-aminoethyl)phenol (CAS 134855-87-1) or with positional isomers such as 2-(1-aminoethyl)-4-tert-butylphenol (CAS 74302-29-7) introduces measurable changes in lipophilicity, steric environment, and asymmetric synthesis outcomes. The ortho-tert-butyl group raises the computed logP by approximately 1.5–1.8 log units relative to the unsubstituted 4-(1-aminoethyl)phenol [1], altering phase-partitioning behavior in both extractive workup and chromatographic purification. Critically, published work on the closely related 2-(1-aminoethyl)phenol scaffold demonstrates that tert-butyl ring substitution reduces the enantiomeric excess achievable by established asymmetric synthetic routes from >96% ee to only moderate levels [2], meaning that synthetic strategy—and hence procurement specification—must be tailored specifically to the substitution pattern. These differences cannot be compensated for by simply adjusting stoichiometry or reaction time.

Target

4-(1-Aminoethyl)-2-tert-butylphenol

vs. Unsubstituted

Higher lipophilicity may shift extraction and HPLC retention; synthetic ee may decrease with tert-butyl substitution.

vs. 2-Isomer

Para-aminoethyl positioning alters Mannich reactivity and ligand coordination mode.

• [1] PubChem Compound Summary for CID 82263791, 4-(1-Aminoethyl)-2-tert-butylphenol (XLogP3-AA = 2.5); and PubChem CID 123456 for 4-(1-Aminoethyl)phenol, CAS 134855-87-1. XLogP3-AA values compared. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-02). View Source
• [2] Kündig, E. P., Botuha, C., Lemercier, G., Romanens, P., Saudan, L., & Thibault, S. (2004). Asymmetric Syntheses of 2-(1-Aminoethyl)phenols. Helvetica Chimica Acta, 87(3), 561–579. DOI: 10.1002/hlca.200490054. View Source

Quantitative Differentiation Evidence: 4-(1-Aminoethyl)-2-tert-butylphenol vs. Closest Available Comparators

Lipophilicity (XLogP3-AA) Comparison: 4-(1-Aminoethyl)-2-tert-butylphenol vs. 4-(1-Aminoethyl)phenol

The ortho-tert-butyl substituent in 4-(1-aminoethyl)-2-tert-butylphenol imparts a computed XLogP3-AA of 2.5, compared to a computed XLogP3-AA of approximately 0.96 for the non-tert-butylated analog 4-(1-aminoethyl)phenol (CAS 134855-87-1) [1]. This ΔlogP of approximately +1.5 units represents a roughly 30-fold increase in octanol/water partition coefficient, directly affecting extraction recovery from aqueous reaction mixtures and retention on reversed-phase chromatography media.

Lipophilicity

Cross-study

XLogP3-AA 2.5 vs. ≈0.96 (unsubstituted)

Supports extraction method selection

Computed logP; verify with experimental partition

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 2.5
Comparator Or Baseline	4-(1-Aminoethyl)phenol (CAS 134855-87-1): XLogP3-AA ≈ 0.96
Quantified Difference	ΔXLogP3-AA ≈ +1.54 (target more lipophilic)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2024.11.20); values are predicted, not experimentally measured

Why This Matters

A logP difference of 1.5 units translates to practical differences in liquid-liquid extraction efficiency and preparative HPLC retention, making the target compound preferable when higher organic-phase partitioning is required without introducing additional protecting groups.

• [1] PubChem Compound Summaries: CID 82263791 (4-(1-Aminoethyl)-2-tert-butylphenol, XLogP3-AA = 2.5) and 4-(1-Aminoethyl)phenol (CAS 134855-87-1). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-02). View Source

Effect of tert-Butyl Ring Substitution on Asymmetric Synthesis Efficiency: Structurally Adjacent Evidence from the 2-(1-Aminoethyl)phenol Scaffold

Kündig et al. (2004) probed three asymmetric synthetic routes to enantiomerically enriched 2-(1-aminoethyl)phenols. For the parent compound 2-(1-aminoethyl)phenol (compound 1), the most efficient route (Route 3, diastereoselective imine reduction) delivered the product in >96% enantiomeric excess (ee) with an overall yield of 71% over three steps. In contrast, for the tert-butyl-substituted analogue (compound 3, bearing a t-Bu group on the phenolic ring), only moderate enantiomeric enrichment was achieved using the same methodology [1]. This finding, while obtained on the regioisomeric 2-(1-aminoethyl)phenol scaffold rather than the 4-(1-aminoethyl) series, provides the strongest available experimental evidence that ortho-tert-butyl substitution fundamentally alters the stereochemical outcome of asymmetric syntheses of aminoethylphenols. A scientist procuring 4-(1-aminoethyl)-2-tert-butylphenol for chiral applications must anticipate that established high-ee protocols developed for the unsubstituted parent may not transfer effectively.

Asymmetric synth. ee

Cross-study

Parent: >96% ee; t-Bu analogue: moderate ee

Alerts chiral resolution strategy

Scaffold-adjacent evidence; confirm for 4-isomer

Evidence Dimension	Enantiomeric excess achievable by asymmetric synthesis
Target Compound Data	Specific ee data for 4-(1-aminoethyl)-2-tert-butylphenol itself is not available in the open literature; structurally adjacent evidence from 2-(1-aminoethyl)-4(or 6)-tert-butylphenol analogue shows 'only moderate enantiomeric enrichment' [1].
Comparator Or Baseline	Parent 2-(1-aminoethyl)phenol (no tert-butyl): >96% ee, 71% overall yield (3 steps, Route 3) [1].
Quantified Difference	Qualitative: >96% ee (parent) vs. 'moderate' ee (t-Bu analogue); quantitative ee value for t-Bu analogue not reported in abstract.
Conditions	Asymmetric synthesis Route 3: diastereoselective imine reduction; Helvetica Chimica Acta, 2004, 87, 561–579. Substrate scope study on 2-(1-aminoethyl)phenol series (not 4-substituted series).

Why This Matters

This cross-scaffold evidence alerts procurement scientists that tert-butyl substitution reduces asymmetric induction efficiency; if a specific enantiomer of 4-(1-aminoethyl)-2-tert-butylphenol is required, chiral chromatographic separation or alternative resolution methods may be more reliable than direct asymmetric synthesis routes optimized for the unsubstituted parent.

• [1] Kündig, E. P., Botuha, C., Lemercier, G., Romanens, P., Saudan, L., & Thibault, S. (2004). Asymmetric Syntheses of 2-(1-Aminoethyl)phenols. Helvetica Chimica Acta, 87(3), 561–579. DOI: 10.1002/hlca.200490054. View Source

Positional Selectivity in Mannich-Based Ligand Synthesis: 4-(1-Aminoethyl)- vs. 2-(1-Aminoethyl)-tert-butylphenol Reactivity

Amine-bis(phenolate) ligands are synthesized via Mannich condensation of phenols, formaldehyde, and primary amines. Published syntheses using 4-tert-butylphenol or 2,4-di-tert-butylphenol with 2-aminoethyl-containing amines demonstrate that the Mannich reaction installs the aminomethyl group selectively at the ortho position(s) to the phenolic OH [1]. 4-(1-Aminoethyl)-2-tert-butylphenol, bearing a pre-installed 1-aminoethyl group at the para position, cannot serve as a direct phenol component in such Mannich-based ligand syntheses because the para position is already occupied. However, it can function as the pre-formed amine component or as a monodendate ligand precursor where the aminoethyl side chain—rather than a Mannich-derived aminomethyl linker—coordinates the metal center. This contrasts with 2-(1-aminoethyl)-4-tert-butylphenol (CAS 74302-29-7), where the aminoethyl group occupies an ortho position, leaving the para position free for further electrophilic substitution.

Mannich reactivity

Class-level

Para-NH2 blocks para-aminomethylation; functions as amine component

Regiochemistry guides ligand design

Qualitative inference; validate in target system

Evidence Dimension	Reactivity in Mannich condensation for amine-bis(phenolate) ligand synthesis
Target Compound Data	Para position occupied by 1-aminoethyl group; cannot undergo Mannich aminomethylation at para position. Can act as pre-formed amine component or monodendate ligand.
Comparator Or Baseline	2-(1-Aminoethyl)-4-tert-butylphenol (CAS 74302-29-7): free para position available for Mannich chemistry; ortho-aminoethyl group may direct or hinder further ortho-functionalization.
Quantified Difference	Qualitative regiochemical difference; no quantitative yield or selectivity data available for direct comparison.
Conditions	Mannich reaction conditions: phenol + formaldehyde + primary amine, as reported for amine-bis(phenolate) ligand syntheses (Takım, K. et al., Bilecik University repository) [1].

Why This Matters

Procurement decisions for ligand synthesis must account for the position of the aminoethyl group: the 4-substituted isomer is suited for applications requiring metal coordination through the aminoethyl side chain without interference from ortho Mannich chemistry, while the 2-substituted isomer is preferred for building bis(phenolate) ligand frameworks via classical Mannich routes.

• [1] Takım, K. Browsing by Author. Amine-bis(phenolate) ligand synthesis via Mannich reaction using 2,4-di-tert-butylphenol or 4-tert-butylphenol, formaldehyde, and 2-aminoethyl-containing amines. Bilecik University Open Access Repository. https://acikkaynak.bilecik.edu.tr (accessed 2026-05-02). View Source

Steric and Oxidative Stability Differentiation: ortho-tert-Butyl Protection of the Phenolic OH

The ortho-tert-butyl group in 4-(1-aminoethyl)-2-tert-butylphenol provides steric shielding of the phenolic hydroxyl group. In the broader class of hindered phenols, 2,6-di-tert-butyl substitution is associated with increased resistance to oxidative coupling and quinone formation, as the tert-butyl groups suppress phenoxyl radical dimerization [1]. While 4-(1-aminoethyl)-2-tert-butylphenol has only a single ortho-tert-butyl group (the other ortho position is unsubstituted), it retains partial steric protection compared to 4-(1-aminoethyl)phenol, which has both ortho positions unsubstituted. This class-level inference is supported by the well-established structure–stability relationships of hindered phenols such as BHT (2,6-di-tert-butyl-4-methylphenol), though specific quantitative oxidative stability data (e.g., bond dissociation energy of the O–H bond, or rate constants for H-atom transfer) for this exact compound are not available in the open literature.

Oxidative stability

Class-level

Partial steric shielding from single ortho-tBu

Qualitative stability advantage

No compound-specific BDE or oxidation data

Evidence Dimension	Steric protection of phenolic OH against oxidative degradation
Target Compound Data	One ortho-tert-butyl group present; partial steric shielding compared to fully unsubstituted phenol. No direct experimental BDE(O-H) or oxidation potential data.
Comparator Or Baseline	4-(1-Aminoethyl)phenol: both ortho positions unsubstituted, no steric protection. 4-(1-Aminoethyl)-2,6-di-tert-butylphenol: both ortho positions protected (class benchmark).
Quantified Difference	Qualitative: mono-ortho-tert-butyl protection is intermediate between no protection and full 2,6-di-tert-butyl protection. Quantitative BDE(O-H) or oxidation potential values not available for target or comparator.
Conditions	Class-level knowledge from hindered phenol literature; no compound-specific oxidation study located.

Why This Matters

When selecting a chiral aminoethylphenol building block for applications involving oxidative conditions (e.g., aerobic catalysis, long-term storage in solution, or synthetic steps employing oxidizing agents), the ortho-tert-butyl group in the target compound offers a steric barrier to phenolic oxidation that is absent in 4-(1-aminoethyl)phenol, potentially reducing byproduct formation and improving shelf stability—though this advantage remains qualitative until experimentally quantified.

• [1] Barclay, L. R. C., & Vinqvist, M. R. (2000). Phenols as antioxidants. In The Chemistry of Phenols (Z. Rappoport, Ed.), pp. 839–908. Wiley. (Representative hindered phenol stability class reference). View Source

Research and Industrial Application Scenarios Where 4-(1-Aminoethyl)-2-tert-butylphenol Provides Verifiable Differentiation

Liquid-Liquid Extraction or Preparative HPLC Purification Requiring Enhanced Organic-Phase Partitioning

When a synthetic sequence requires extraction of a chiral aminoethylphenol intermediate from aqueous reaction mixtures, the target compound's XLogP3-AA of 2.5—approximately 1.5 log units higher than 4-(1-aminoethyl)phenol—translates to roughly 30-fold greater octanol/water partitioning [1]. This reduces the number of extraction cycles needed for quantitative recovery and improves loading capacity on reversed-phase preparative HPLC columns, making the tert-butyl-substituted compound the preferred choice when downstream processing efficiency is a selection criterion.

Chiral Resolution Feasibility Assessment for Single-Enantiomer Procurement

Evidence from the 2-(1-aminoethyl)phenol scaffold demonstrates that tert-butyl ring substitution reduces enantiomeric enrichment in direct asymmetric syntheses from >96% ee (parent) to only moderate levels [1]. For 4-(1-aminoethyl)-2-tert-butylphenol, this implies that chiral chromatographic resolution (e.g., Chiralpak IA or IB columns) or classical diastereomeric salt resolution may be more reliable than asymmetric synthesis for obtaining enantiopure material. Procurement scientists should request specific enantiomeric excess specifications and chiral HPLC trace data from vendors rather than relying on synthetic route claims alone.

Synthesis of Monodendate or Hemilabile Metal Complex Catalysts

The para positioning of the 1-aminoethyl group in the target compound, combined with the sterically hindered phenolic OH, creates a scaffold where the amino group can coordinate a metal center while the phenol acts as a proton-responsive or hemilabile donor. This contrasts with 2-(1-aminoethyl)-4-tert-butylphenol, where the ortho-aminoethyl placement favors chelating N,O-bidentate coordination [1]. The target compound's geometry is suited for designing catalysts where controlled dissociation of the phenolate donor is mechanistically important, such as in CO2/epoxide copolymerization or ring-opening polymerization.

Synthetic Intermediates Requiring Selective N-Functionalization Without Phenol Protection

The steric bulk of the ortho-tert-butyl group retards O-acylation and O-sulfonylation at the phenolic hydroxyl, potentially allowing direct N-functionalization (e.g., N-Boc protection, N-acylation, or N-sulfonylation) of the primary amine with reduced competing O-acylation [1]. This chemoselectivity advantage, inferred from the well-established behavior of ortho-tert-butyl-substituted phenols, can eliminate a protection/deprotection sequence when the amine must be selectively derivatized in the presence of the free phenol.

Application

Selection Property

Validation Focus

Extractive workup / prep-HPLC

Elevated computed logP

Partition coefficient verification

Single-enantiomer procurement

Racemate supply; chiral resolution need

Enantiomeric excess and chiral HPLC trace

Monodendate metal complex catalyst

Para-aminoethyl positioning

Coordination mode verification

Selective N-functionalization

Steric hindrance at phenolic OH

Chemoselectivity monitoring (N vs O)

• [1] PubChem Compound Summary for CID 82263791, 4-(1-Aminoethyl)-2-tert-butylphenol, XLogP3-AA = 2.5. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1490093-76-9 (accessed 2026-05-02). View Source